Cas no 62372-06-9 (1-Propanamine, N-(1-methylethyl)-3-phenoxy-)

• Product Name: 1-Propanamine, N-(1-methylethyl)-3-phenoxy-
• CAS No: 62372-06-9
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 447512
• PubChem ID: 21620320
• Update Time: 2025-04-19

1-Propanamine, N-(1-methylethyl)-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, N-(1-methylethyl)-3-phenoxy-
• 3-phenoxy-N-propan-2-ylpropan-1-amine
• AKOS009057733
• 62372-06-9
• 3-Phenoxy-N-(propan-2-yl)propan-1-amine
• DTXSID00616387

• Inchi： 1S/C12H19NO/c1-11(2)13-9-6-10-14-12-7-4-3-5-8-12/h3-5,7-8,11,13H,6,9-10H2,1-2H3
• InChI Key： DRNOVYRFGMCAAG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCNC(C)C

Computed Properties

• Exact Mass: 193.14677
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26